Cas no 828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-)

1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- structure
828912-29-4 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
CAS No:828912-29-4
MF:C16H10O9
MW:346.245205402374
CID:681095
PubChem ID:71416890
Update Time:2025-04-19

1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
    • 5-(2,4-dihydroxybenzoyl)benzene-1,2,4-tricarboxylic acid
    • 828912-29-4
    • DTXSID40836249
    • Inchi: 1S/C16H10O9/c17-6-1-2-7(12(18)3-6)13(19)8-4-10(15(22)23)11(16(24)25)5-9(8)14(20)21/h1-5,17-18H,(H,20,21)(H,22,23)(H,24,25)
    • InChI Key: GKSDIIQIJVYMTK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1O)O)C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 346.03248189g/mol
  • Monoisotopic Mass: 346.03248189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 169Ų

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